Cas no 1882-01-5 (Phenol, 4,4'-(2,2,2-trifluoro-1-phenylethylidene)bis-)

Phenol, 4,4'-(2,2,2-trifluoro-1-phenylethylidene)bis- structure
1882-01-5 structure
Product Name:Phenol, 4,4'-(2,2,2-trifluoro-1-phenylethylidene)bis-
CAS No:1882-01-5
MF:C20H15F3O2
MW:344.327116250992
CID:1379966
PubChem ID:19005175
Update Time:2025-04-20

Phenol, 4,4'-(2,2,2-trifluoro-1-phenylethylidene)bis- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4,4'-(2,2,2-trifluoro-1-phenylethylidene)bis-
    • 4-[2,2,2-trifluoro-1-(4-hydroxyphenyl)-1-phenylethyl]phenol
    • 1,1-bis(4-hydroxyphenyl)-1-phenyl-2,2,2-trifluoroethane
    • 4,4'-(2,2,2-trifluoro-1-phenylethane-1,1-diyl)diphenol
    • DTXSID50597298
    • 1,1-bis-(4-hydroxyphenyl)-1-phenyl-2,2,2-trifluoroethane
    • 1,1-bis(4-hydroxyphenyl)-l-phenyl-2,2,2-trifluoroethane
    • 1882-01-5
    • SCHEMBL1171482
    • 1,1-bis-(4-hydroxyphenyl)-l-phenyl-2,2,2-trifluoroethane
    • Inchi: 1S/C20H15F3O2/c21-20(22,23)19(14-4-2-1-3-5-14,15-6-10-17(24)11-7-15)16-8-12-18(25)13-9-16/h1-13,24-25H
    • InChI Key: MQTKRZKZCDBRIG-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC=CC=1)(C1C=CC(=CC=1)O)C1C=CC(=CC=1)O)(F)F

Computed Properties

  • Exact Mass: 344.10241420g/mol
  • Monoisotopic Mass: 344.10241420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 40.5Ų
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